Cas no 107945-66-4 (1-Methyl-4-nitro-1H-1,2,3-triazole)

1-Methyl-4-nitro-1H-1,2,3-triazole is a heterocyclic compound featuring a nitro-substituted triazole ring. This structure imparts high reactivity and stability, making it valuable in energetic materials and pharmaceutical intermediates. The nitro group enhances its potential as a precursor in synthesis, particularly in the development of nitroheterocyclic compounds. Its methyl substitution improves solubility in organic solvents, facilitating handling in laboratory and industrial applications. The compound’s balanced thermal stability and energetic properties make it suitable for specialized chemical research, including propellants and explosives. Careful handling is advised due to its sensitivity to shock and heat. Analytical methods such as NMR and HPLC confirm its purity and structural integrity.
1-Methyl-4-nitro-1H-1,2,3-triazole structure
107945-66-4 structure
Product Name:1-Methyl-4-nitro-1H-1,2,3-triazole
CAS No:107945-66-4
MF:C3H4N4O2
MW:128.08945941925
MDL:MFCD28128966
CID:2111884
Update Time:2025-10-29

1-Methyl-4-nitro-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-nitro-1H-1,2,3-Triazole
    • 1-Methyl-4-nitro-1,2,3-triazole
    • QSSICHXGTFGQSX-UHFFFAOYSA-N
    • SY046744
    • 1-Methyl-4-nitro-1H-1,2,3-triazole
    • MDL： MFCD28128966
    • Inchi： 1S/C3H4N4O2/c1-6-2-3(4-5-6)7(8)9/h2H,1H3
    • InChI Key： QSSICHXGTFGQSX-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CN(C)N=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Topological Polar Surface Area: 76.5

1-Methyl-4-nitro-1H-1,2,3-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037925-1g
1-Methyl-4-nitro-1,2,3-triazole
 107945-66-4 95%
1g
 $543.90 2023-09-04
Chemenu
CM392394-250mg
1-methyl-4-nitro-triazole
 107945-66-4 95%+
250mg
 $187 2023-01-13
Chemenu
CM392394-1g
1-methyl-4-nitro-triazole
 107945-66-4 95%+
1g
 $417 2023-01-13
Chemenu
CM392394-5g
1-methyl-4-nitro-triazole
 107945-66-4 95%+
5g
 $1072 2023-01-13
Chemenu
CM392394-10g
1-methyl-4-nitro-triazole
 107945-66-4 95%+
10g
 $1637 2023-01-13
eNovation Chemicals LLC
D776577-0.25g
1-Methyl-4-nitro-1,2,3-triazole
 107945-66-4 95%
0.25g
 $165 2024-07-20
eNovation Chemicals LLC
D776577-1g
1-Methyl-4-nitro-1,2,3-triazole
 107945-66-4 95%
1g
 $370 2024-07-20
eNovation Chemicals LLC
D776577-5g
1-Methyl-4-nitro-1,2,3-triazole
 107945-66-4 95%
5g
 $935 2024-07-20
eNovation Chemicals LLC
D776577-10g
1-Methyl-4-nitro-1,2,3-triazole
 107945-66-4 95%
10g
 $1415 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y08095-250mg
1-METHYL-4-NITRO-1,2,3-TRIAZOLE
 107945-66-4 95%
250mg
 ¥2479.0 2023-09-05

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